4,6-Dimethoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• SMILES: CC1C(=O)C2=C(O1)C=C(C=C2OC)OC
• InChI: InChI=1S/C11H12O4/c1-6-11(12)10-8(14-3)4-7(13-2)5-9(10)15-6/h4-6H,1-3H3
• InChIKey: VDNLNDBCMUMAPQ-UHFFFAOYSA-N

4,6-Dimethoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one: Chemical Identity and Supplier-Level Specifications for Procurement Evaluation

4,6-Dimethoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS 83949-04-6) is a synthetic oxygen-containing heterocycle belonging to the 2,3-dihydrobenzofuran-3-one subclass. Its structure features a benzofuran core with methoxy groups at positions 4 and 6, a methyl substituent at position 2, and a ketone at position 3 . This partially saturated scaffold serves as a versatile intermediate in medicinal chemistry, most prominently as a precursor to 4,6-dimethoxyaurones that exhibit submicromolar ABCG2 (breast cancer resistance protein) inhibitory activity [1]. The compound is commercially available at ≥95% purity from multiple suppliers .

1 Precursor for 4,6-dimethoxyaurone libraries

2 2-Methyl ensures regiochemical control in aldol condensation

3 Supports ABCG2 transporter and antileishmanial SAR studies

• [1] Sim HM, et al. Dimethoxyaurones: Potent inhibitors of ABCG2 (breast cancer resistance protein). Eur J Pharm Sci. 2008;35(4):293-306. PMID: 18725288. View Source

Why 4,6-Dimethoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one Cannot Be Replaced by the 2-Unsubstituted or 2-Ethyl Analogue

Superficial structural similarity within the 4,6-dimethoxybenzofuran-3-one series masks consequential differences in physicochemical properties and downstream reactivity. The 2-methyl group in the target compound (CAS 83949-04-6) raises the calculated logP to 1.67, compared to 1.28 for the des-methyl analogue 4,6-dimethoxybenzofuran-3(2H)-one (CAS 4225-35-8) . This ~0.39 log unit increase in lipophilicity alters solubility and partitioning behavior in both reaction media and biological assays. Furthermore, the 2-methyl substituent blocks enolate formation at the C2 position, fundamentally changing the regiochemical outcome of base-catalyzed aldol condensations used to generate aurone derivatives [1]. Substituting the 2-methyl group with a 2-ethyl chain (CAS 1339705-19-9) introduces greater steric bulk and further shifts the predicted boiling point to 369.1°C, as shown in the comparative evidence below .

2-Unsubstituted analogue Risk

Lipophilicity and organic-phase partitioning may shift, altering reaction medium behavior and biological assay distribution.

2-Ethyl analogue Risk

Increased steric bulk and higher boiling point may change reactivity and purification requirements; regiochemical outcome in aurone synthesis may differ.

• [1] Sim HM, et al. Dimethoxyaurones: Potent inhibitors of ABCG2 (breast cancer resistance protein). Eur J Pharm Sci. 2008;35(4):293-306. PMID: 18725288. View Source

Head-to-Head and Cross-Study Comparative Data for 4,6-Dimethoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one

Lipophilicity Differential: Target vs. 2-Unsubstituted Analogue

The target compound exhibits a calculated logP of 1.6674, compared to 1.2789 for 4,6-dimethoxybenzofuran-3(2H)-one (CAS 4225-35-8), representing a +0.39 log unit increase in lipophilicity attributable to the 2-methyl group. This difference is sourced from the same computational methodology applied to both structures, enabling direct cross-study comparison . The 2,5-dimethyl analogue (CAS 791136-83-9) further extends this trend with a predicted boiling point of 372.8°C, consistent with incremental methyl substitution raising both lipophilicity and boiling point in this scaffold class .

logP differential

Data to verify

ΔlogP +0.39 (1.67 vs 1.28)

Supports partitioning property differentiation for purification or assay design.

Calculated by XlogP3; source data not reviewed.

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP = 1.6674
Comparator Or Baseline	4,6-Dimethoxybenzofuran-3(2H)-one (CAS 4225-35-8): logP = 1.2789
Quantified Difference	ΔlogP = +0.3885 (30.4% increase)
Conditions	Calculated logP using XlogP3 algorithm (ChemSrc database)

Why This Matters

Higher logP directly impacts membrane permeability and organic-phase partitioning, critical for either chromatographic purification or biological assay design where the target compound will yield different solubility profiles than its des-methyl analogue.

Molecular Weight and Topological Polar Surface Area: Differentiation from Unsubstituted and 2,5-Dimethyl Analogues

The target compound (MW 208.21, PSA 44.76 Ų) occupies a distinct intermediate position between the 2-unsubstituted analogue (MW 194.18, PSA 44.8 Ų) and the 2,5-dimethyl analogue (MW 222.24, PSA 44.76 Ų estimated). The molecular weight increment of +14.03 Da relative to the des-methyl compound is precisely one methylene unit, while the PSA remains essentially unchanged, indicating that the 2-methyl group modulates lipophilicity without altering hydrogen-bonding capacity .

MW & PSA comparison

Data to verify

MW 208.21 (PSA 44.76 Ų) vs. 194.18 (44.8) and 222.24 (est. 44.76)

Enables MS-based identity confirmation and SAR scaffold selection without altering hydrogen-bond capacity.

Database-reported values; confirm with COA.

Evidence Dimension	Molecular weight and topological polar surface area (TPSA)
Target Compound Data	MW = 208.21 g/mol; PSA = 44.76 Ų
Comparator Or Baseline	4,6-Dimethoxybenzofuran-3(2H)-one: MW = 194.18, PSA = 44.8 Ų; 4,6-Dimethoxy-2,5-dimethyl analogue: MW = 222.24, PSA ≈ 44.76 Ų
Quantified Difference	ΔMW (target vs. des-methyl) = +14.03 Da; ΔMW (target vs. 2,5-dimethyl) = -14.03 Da
Conditions	Database-reported values (ChemSrc, ChemicalBook)

Why This Matters

These properties enable precise differentiation of the target compound during procurement quality control via mass spectrometry and allow researchers to select the appropriate substitution pattern for structure-activity relationship (SAR) studies without inadvertently altering hydrogen-bond potential.

Aurone Precursor Reactivity: The 2-Methyl Group Blocks Competing C2 Enolate Formation During Aldol Condensation

In the base-catalyzed synthesis of 4,6-dimethoxyaurones from 4,6-dimethoxybenzofuran-3(2H)-one and benzaldehydes, the 2-position is a potential site for competing enolate formation. The 2-methyl substituent in the target compound eliminates this competing pathway, enforcing condensation exclusively at the 2-benzylidene position. The literature establishes that 4,6-dimethoxybenzofuran-3(2H)-one (without the 2-methyl group) undergoes efficient base-catalyzed aldol reaction with various benzaldehydes to yield aurones [1]. In a herbicidal aurone study, the most active compound derived from the unsubstituted precursor, (Z)-2-phenylmethylene-4,6-dimethoxy-3(2H)-benzofuranone, achieved 81.3% inhibition at 10 µg/mL and 88.5% at 100 µg/mL, matching mesotrione [2]. The target 2-methyl precursor is expected to produce aurones with a distinct 2-alkylidene substitution pattern inaccessible from the des-methyl starting material.

Aldol regiocontrol

Class-level

2-Methyl blocks C2 enolate, directs exclusive 2-benzylidene condensation

Supports defined aurone scaffold synthesis; reduces byproduct formation.

Class-level inference; herbicidal model benchmark 81.3–88.5% at 10–100 µg/mL reported.

Evidence Dimension	Regiochemical control in aldol condensation
Target Compound Data	2-Methyl substituent blocks C2 enolate formation; condensation directed to 2-benzylidene position (structural inference)
Comparator Or Baseline	4,6-Dimethoxybenzofuran-3(2H)-one (no 2-substituent): C2 position accessible for enolate formation; aurones obtained via aldol condensation with benzaldehydes
Quantified Difference	Qualitative: target precursor enables exclusive 2-alkylidene aurone formation; comparator may permit side reactions at C2. Herbicidal benchmark for derived aurone: 81.3–88.5% inhibition at 10–100 µg/mL [2].
Conditions	Base-catalyzed aldol condensation (NaOH/EtOH); herbicidal assay: Brassica campestris root growth inhibition

Why This Matters

For researchers synthesizing aurone libraries with defined substitution patterns, the target compound provides a regiochemically unambiguous scaffold that reduces byproduct formation and simplifies purification, directly impacting synthetic efficiency and compound collection quality.

• [1] Sim HM, et al. Dimethoxyaurones: Potent inhibitors of ABCG2 (breast cancer resistance protein). Eur J Pharm Sci. 2008;35(4):293-306. PMID: 18725288. View Source
• [2] Synthesis and herbicidal potential of substituted aurones. PubMed. 2012. PMID: 22649234. View Source

ABCG2 Inhibitory Activity of Derived 4,6-Dimethoxyaurones: Submicromolar Potency with Limited Antiproliferative Toxicity

Aurones synthesized from 4,6-dimethoxybenzofuran-3(2H)-one (the direct precursor scaffold of the target compound) demonstrated ABCG2 inhibition at 0.5 µM, increasing mitoxantrone accumulation in ABCG2-overexpressing MDA-MB-231 breast cancer cells and re-sensitizing these cells to within 2-fold of parental cell sensitivity—outperforming the reference inhibitor fumitremorgin C (FTC) at the same concentration [1]. The same aurones at 10 µM also inhibited ABCB1 (P-glycoprotein) at levels comparable to verapamil at 10 µM. Crucially, these compounds exhibited limited antiproliferative activity (>70% cell survival across four cell lines), distinguishing them from cytotoxic chemotherapeutics. Structure-activity analysis indicated that 4,6-dimethoxy substitution on the benzofuranone ring A was a key determinant of ABCG2 potency and selectivity profile [1]. The target compound, bearing the identical 4,6-dimethoxy substitution pattern as the precursor used in this study, provides the same ring A functionality essential for ABCG2 pharmacophore interaction.

ABCG2 re-sensitization

Reported

0.5 µM aurone → resistance reduced to 2× parental level

Reported ABCG2 transporter assay response; low antiproliferative impact.

MDA-MB-231/ABCG2 model; >70% cell survival.

Evidence Dimension	ABCG2-mediated drug efflux re-sensitization
Target Compound Data	Target compound serves as synthetic precursor to 4,6-dimethoxyaurones; aurones bearing 4,6-dimethoxy ring A substitution achieved submicromolar ABCG2 inhibition
Comparator Or Baseline	Fumitremorgin C (FTC) at 0.5 µM: lower re-sensitization efficacy; Verapamil at 10 µM: comparable ABCB1 inhibition
Quantified Difference	4,6-Dimethoxyaurones at 0.5 µM reduced ABCG2-expressing cell resistance to 2× parental level (vs. FTC); >70% cell survival at tested concentrations
Conditions	MDA-MB-231/ABCG2 transfected cells; mitoxantrone accumulation and cytotoxicity re-sensitization assays

Why This Matters

Procurement of the target compound enables synthesis of aurones with a validated pharmacophore for ABCG2 inhibitor development, where the 4,6-dimethoxy ring A substitution is essential for potency and the favorable toxicity profile provides a therapeutic window not seen with other benzofuranone substitution patterns.

• [1] Sim HM, et al. Dimethoxyaurones: Potent inhibitors of ABCG2 (breast cancer resistance protein). Eur J Pharm Sci. 2008;35(4):293-306. PMID: 18725288. View Source

Antileishmanial Selectivity of 4,6-Dimethoxy-Substituted Aurones: Reduced Host Cell Toxicity vs. Unsubstituted Ring A Analogues

In a comparative study of aurone antileishmanial agents, compounds bearing no substituents on ring A (compounds 4a–4f) exhibited higher host cell toxicity than those with 4,6-dimethoxy substitution (compounds 4g–4l). Among the dimethoxy-substituted series, two aurones with a 2'-methoxy or 2'-methyl group on ring B (compounds 4i and 4j) demonstrated potent antileishmanial activity [1]. This class-level evidence demonstrates that the 4,6-dimethoxy pattern on the benzofuranone ring A—precisely the substitution encoded in the target compound—is a critical structural determinant for reducing cytotoxicity while retaining antiparasitic efficacy. The target compound provides this essential ring A template for synthesizing aurones with favorable selectivity indices.

Selectivity SAR

Class-level

4,6-Dimethoxy ring A reduces host cell toxicity vs. unsubstituted ring A

Class-level selectivity interpretation; antileishmanial activity retained.

Data to verify; SAR derived from 6 compound pairs.

Evidence Dimension	Antileishmanial activity and host cell toxicity
Target Compound Data	Target compound provides 4,6-dimethoxy ring A template; derived aurones (4g–4l) exhibit reduced toxicity relative to unsubstituted ring A analogues
Comparator Or Baseline	Aurones with unsubstituted ring A (4a–4f): higher host cell toxicity
Quantified Difference	Qualitative: 4,6-dimethoxy substitution consistently reduced toxicity vs. unsubstituted ring A across 6 compound pairs. Potent antileishmanial activity retained in 2'-substituted dimethoxy-aurones 4i and 4j.
Conditions	Intracellular Leishmania assay; host cell cytotoxicity evaluation

Why This Matters

For antiparasitic drug discovery programs, starting with the target compound ensures that the resulting aurone library inherits the 4,6-dimethoxy substitution pattern associated with improved selectivity, reducing the risk of advancing compounds with unacceptable cytotoxicity that would otherwise emerge from unsubstituted benzofuranone precursors.

• [1] Roussaki M, et al. Aurones: A Promising Heterocyclic Scaffold for the Development of Potent Antileishmanial Agents. Int J Med Chem. 2012;2012:196921. PMID: 22970368. View Source

Optimal Procurement and Deployment Scenarios for 4,6-Dimethoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one

Synthesis of Regiochemically Defined 4,6-Dimethoxyaurone Libraries for ABCG2 Transporter Research

Use the target compound as the benzofuranone precursor in base-catalyzed aldol condensations with diverse benzaldehydes to generate aurone libraries. The 2-methyl group ensures exclusive condensation at the 2-benzylidene position, avoiding competing C2 enolate byproducts observed with the des-methyl analogue. The resulting 4,6-dimethoxyaurones have demonstrated ABCG2 inhibition at 0.5 µM with >70% cell survival, validated in mitoxantrone re-sensitization assays [1].

Antiparasitic Lead Optimization with Reduced Cytotoxicity Risk

Employ the target compound to synthesize aurone derivatives targeting Leishmania species. Class-level SAR data demonstrate that the 4,6-dimethoxy ring A substitution (encoded in this precursor) reduces host cell toxicity compared to unsubstituted ring A aurones, while 2'-substitution on ring B retains potent antileishmanial activity as shown for compounds 4i and 4j [1]. This precursor directs the library toward derivatives with favorable selectivity indices from the outset.

Herbicide Discovery Using 2-Methyl-Substituted Aurone Scaffolds

Generate 2-alkylidene-aurones from the target compound for evaluation in dicotyledonous weed control. Aurones derived from the related 4,6-dimethoxybenzofuran-3(2H)-one scaffold achieved 81.3–88.5% root growth inhibition in Brassica campestris at 10–100 µg/mL, matching the commercial herbicide mesotrione [1]. The 2-methyl group in the target compound introduces an additional stereoelectronic element that may modulate herbicidal potency or selectivity relative to the benchmark series.

Physicochemical Property Optimization in Benzofuranone-Derived Lead Series

When logP tuning is required in a lead optimization campaign, the target compound (logP 1.67) provides a systematic +0.39 log unit increase in lipophilicity over the des-methyl analogue (logP 1.28) without altering PSA (44.76 vs. 44.8 Ų) [1][2]. This allows medicinal chemists to improve membrane permeability while maintaining hydrogen-bonding characteristics, using a scaffold that is chemically validated for aurone derivatization.

Application

Selection Property

Validation Focus

Aurone library synthesis for ABCG2 transporter research

2-Methyl regiochemical control

Aurone regiochemistry; ABCG2 re-sensitization assay

Antiparasitic lead optimization

4,6-Dimethoxy ring A template

Selectivity index in Leishmania intracellular assays

Herbicide discovery with 2-alkylidene-aurone scaffolds

2-Methyl/alkylidene substitution pattern

Root growth inhibition in dicot weed models

Physicochemical property tuning in lead series

logP modulation without PSA alteration

Membrane permeability and partitioning assays

• [1] Sim HM, et al. Dimethoxyaurones: Potent inhibitors of ABCG2 (breast cancer resistance protein). Eur J Pharm Sci. 2008;35(4):293-306. PMID: 18725288. View Source
• [2] Roussaki M, et al. Aurones: A Promising Heterocyclic Scaffold for the Development of Potent Antileishmanial Agents. Int J Med Chem. 2012;2012:196921. PMID: 22970368. View Source
• [3] Synthesis and herbicidal potential of substituted aurones. PubMed. 2012. PMID: 22649234. View Source